Cas no 1248988-37-5 (2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine)
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine
- Pyridine, 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)-
-
- Inchi: 1S/C9H8FN3/c1-7-5-11-13(6-7)9-4-2-3-8(10)12-9/h2-6H,1H3
- InChI Key: CNMNYQMZUSXPKR-UHFFFAOYSA-N
- SMILES: C1(F)=NC(N2C=C(C)C=N2)=CC=C1
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B438805-10mg |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B438805-50mg |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B438805-100mg |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Chemenu | CM418045-250mg |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 95%+ | 250mg |
$344 | 2023-01-03 | |
| Chemenu | CM418045-500mg |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 95%+ | 500mg |
$624 | 2023-01-03 | |
| Chemenu | CM418045-1g |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 95%+ | 1g |
$802 | 2023-01-03 | |
| Enamine | EN300-109669-0.05g |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 95.0% | 0.05g |
$168.0 | 2025-02-21 | |
| Enamine | EN300-109669-0.1g |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 95.0% | 0.1g |
$252.0 | 2025-02-21 | |
| Enamine | EN300-109669-0.25g |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 95.0% | 0.25g |
$361.0 | 2025-02-21 | |
| Enamine | EN300-109669-0.5g |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine |
1248988-37-5 | 95.0% | 0.5g |
$569.0 | 2025-02-21 |
2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine Related Literature
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine
Introduction to 2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine (CAS No. 1248988-37-5)
2-Fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine, identified by its CAS number 1248988-37-5, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound features a pyridine core substituted with a fluoro group and a pyrazole moiety, making it a versatile scaffold for drug discovery and development. The structural attributes of this molecule contribute to its potential applications in medicinal chemistry, particularly in the design of novel therapeutic agents.
The< strong>fluoro substitution at the 2-position of the pyridine ring enhances the metabolic stability and binding affinity of the compound, which are critical factors in drug design. The presence of a< strong>4-methyl-1H-pyrazol-1-yl group introduces additional functional diversity, enabling further chemical modifications and biological evaluations. These features make 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine a valuable intermediate in the synthesis of pharmacologically active molecules.
In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. The< strong>pyrazole moiety is particularly noteworthy, as it is a common pharmacophore in many approved drugs due to its ability to interact with biological targets such as enzymes and receptors. The incorporation of this moiety into 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine suggests potential applications in the treatment of inflammatory diseases, infectious disorders, and even oncological conditions.
Recent studies have highlighted the importance of< strong>fluorinated pyridines in medicinal chemistry. These compounds often exhibit improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. The< strong>fluoro group can also modulate the electronic properties of the molecule, influencing its interactions with biological targets. This dual functionality makes 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine a promising candidate for further investigation.
The< strong>methyl group in the< strong>4-methyl-1H-pyrazol-1-yl substituent adds another layer of complexity to the compound's structure. This group can influence both the physical properties and the biological activity of the molecule. For instance, it may affect solubility, lipophilicity, and binding affinity. Understanding these structural influences is crucial for optimizing the compound's therapeutic potential.
The synthesis of 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine involves multi-step organic reactions that require careful optimization. Key steps include fluorination, condensation reactions, and functional group transformations. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.
In preclinical research, 2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine has been evaluated for its potential as an inhibitor of various enzymes and receptors. Initial studies suggest that it may exhibit inhibitory activity against targets involved in inflammation and cancer progression. For example, it has shown promise in inhibiting Janus kinases (JAKs), which are implicated in several inflammatory diseases. Additionally, its interactions with other signaling pathways have been explored, providing insights into its broader therapeutic applications.
The< strong>pyrazole-containing derivatives of pyridine have also been investigated for their antimicrobial properties. The structural features of 2-fluoro-6-(4-methyl-1H-pyrazol-1-y)pyridine make it a candidate for developing novel antibiotics or antifungal agents. The fluoro group enhances metabolic stability, while the pyrazole moiety contributes to binding specificity against microbial targets. These attributes are particularly relevant in the context of rising antibiotic resistance.
In conclusion, 2-fluoro-6-(4-methyl-lH-pyrazol-l-y]pyridine (CAS No.< strong>1248988-37- -5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the< strong>fluoro,< strong>methyl, and< strong>pyrazole substituents, make it a valuable scaffold for drug discovery. Further studies are warranted to fully elucidate its therapeutic applications and optimize its synthetic pathways. The continued exploration of such compounds will contribute to advancements in medicine and improve patient outcomes worldwide.
1248988-37-5 (2-fluoro-6-(4-methyl-1H-pyrazol-1-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)